Cas no 1219210-17-9 (Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride)

Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride is a brominated tetrahydroisoquinoline derivative with significant utility in pharmaceutical and organic synthesis. The compound features a carboxylate ester group at the 3-position and a bromine substituent at the 5-position, enhancing its reactivity for further functionalization. The hydrochloride salt form improves stability and solubility, facilitating handling and storage. This intermediate is particularly valuable in the development of bioactive molecules, including central nervous system (CNS) agents, due to the tetrahydroisoquinoline scaffold's pharmacological relevance. Its well-defined structure and high purity make it suitable for precise synthetic applications, such as building blocks for complex heterocycles or medicinal chemistry research.
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride structure
1219210-17-9 structure
Product Name:Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
CAS No:1219210-17-9
MF:C11H13BrClNO2
MW:306.583421468735
MDL:MFCD09878770
CID:4563489
PubChem ID:46738169
Update Time:2025-06-13

Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
    • 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid methyl ester hcl
    • methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate;hydrochloride
    • 5-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid methyl ester hydrochloride
    • TQP0838
    • SB48767
    • A925988
    • Z2234631235
    • 1219210-17-9
    • AS-38590
    • CS-0172512
    • (R)-Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
    • AKOS030627494
    • EN300-227453
    • DB-417451
    • MFCD09878770
    • Methyl5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylatehydrochloride
    • MDL: MFCD09878770
    • Inchi: 1S/C11H12BrNO2.ClH/c1-15-11(14)10-5-8-7(6-13-10)3-2-4-9(8)12;/h2-4,10,13H,5-6H2,1H3;1H
    • InChI Key: IJLORLGDTCOFRU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2CNC(C(=O)OC)CC=21.Cl

Computed Properties

  • Exact Mass: 304.98182g/mol
  • Monoisotopic Mass: 304.98182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Color/Form: White to Yellow Solid

Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride Security Information

Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A189006160-5g
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
1219210-17-9 97%
5g
$1433.80 2023-09-03
Alichem
A189006160-10g
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
1219210-17-9 97%
10g
$2165.44 2023-09-03
Alichem
A189006160-25g
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
1219210-17-9 97%
25g
$3827.04 2023-09-03
Chemenu
CM227288-1g
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
1219210-17-9 97%
1g
$468 2021-08-04
Chemenu
CM227288-5g
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
1219210-17-9 97%
5g
$1039 2021-08-04
Chemenu
CM227288-10g
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
1219210-17-9 97%
10g
$1662 2021-08-04
Chemenu
CM227288-25g
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
1219210-17-9 97%
25g
$2909 2021-08-04
abcr
AB169412-250 mg
5-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid methyl ester hydrochloride; 97%
1219210-17-9
250mg
€287.70 2023-05-07
abcr
AB169412-1 g
5-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid methyl ester hydrochloride; 97%
1219210-17-9
1g
€640.20 2023-05-07
Chemenu
CM227288-1g
Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
1219210-17-9 97%
1g
$*** 2023-04-03

Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride Related Literature

Additional information on Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride

Recent Advances in the Study of Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride (CAS: 1219210-17-9)

Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride (CAS: 1219210-17-9) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of central nervous system (CNS) drugs. Recent studies have highlighted its significance in the synthesis of tetrahydroisoquinoline derivatives, which exhibit a wide range of pharmacological activities, including analgesic, anti-inflammatory, and neuroprotective effects. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, pharmacological potential, and recent findings in preclinical studies.

One of the most notable developments in the use of Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride is its role as a precursor in the synthesis of opioid receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the efficient synthesis of novel delta-opioid receptor agonists, which show promise in managing chronic pain with reduced side effects compared to traditional opioids. The study reported a high-yield, scalable synthetic route utilizing this compound, underscoring its importance in medicinal chemistry.

In addition to its applications in opioid research, recent investigations have explored the compound's potential in neurodegenerative disease therapeutics. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that derivatives synthesized from Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride exhibited significant neuroprotective effects in models of Parkinson's disease. The study, published in ACS Chemical Neuroscience in early 2024, identified these derivatives as potent inhibitors of alpha-synuclein aggregation, a key pathological feature of Parkinson's disease.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification of Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride. A 2023 patent application (WO2023184567) disclosed an improved crystallization method that enhances the compound's purity and stability, addressing previous challenges in large-scale manufacturing. This development is particularly significant for pharmaceutical companies aiming to incorporate this intermediate into their drug development pipelines.

Looking ahead, researchers anticipate expanding the applications of Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride in drug discovery. Current investigations are exploring its use in developing novel antidepressants and anxiolytics, with preliminary results showing promising activity at serotonin and norepinephrine transporters. As the understanding of its chemical reactivity and biological activity continues to grow, this compound is poised to play an increasingly important role in the development of next-generation CNS therapeutics.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.